![molecular formula C23H25N5O3S B2391474 N-benzyl-2-((8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-ethylacetamide CAS No. 902593-46-8](/img/structure/B2391474.png)
N-benzyl-2-((8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-ethylacetamide
Overview
Description
N-benzyl-2-((8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-ethylacetamide is a useful research compound. Its molecular formula is C23H25N5O3S and its molecular weight is 451.55. The purity is usually 95%.
BenchChem offers high-quality N-benzyl-2-((8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-ethylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-benzyl-2-((8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-ethylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
a. RORγt Inverse Agonists: This compound acts as an RORγt inverse agonist, which makes it relevant in immunology and autoimmune disease research. RORγt is a nuclear receptor involved in the differentiation of Th17 cells, and modulating its activity can impact immune responses .
b. Enzyme Inhibitors: 1,2,4-triazolo[1,5-a]pyridines have been explored as inhibitors for various enzymes:
- PHD-1 Inhibitors : These compounds can potentially regulate prolyl hydroxylase domain-containing protein 1 (PHD-1), which is associated with hypoxia-inducible factor (HIF) stabilization .
- JAK1 and JAK2 Inhibitors : Janus kinases (JAKs) play a role in cytokine signaling. Inhibiting JAK1 and JAK2 can be relevant for autoimmune diseases and cancer therapy .
c. Cardiovascular Disorders: Researchers have investigated the use of triazolo pyridines in treating cardiovascular disorders. Their potential impact on heart health warrants further exploration .
d. Type 2 Diabetes: 1,2,4-triazolo[1,5-a]pyridines may have implications in managing type 2 diabetes. Their effects on glucose metabolism and insulin sensitivity are areas of interest .
e. Hyperproliferative Disorders: These compounds have shown promise in hyperproliferative disorders, such as certain cancers. Their antiproliferative properties are being studied .
Material Sciences Applications
Beyond medicinal applications, 1,2,4-triazolo[1,5-a]pyridines find use in material sciences:
- They contribute to the development of novel materials with unique properties, such as semiconductors, polymers, and liquid crystals .
Antioxidant Studies
Anilides derived from similar compounds have demonstrated potent scavenging activity against superoxide anion radicals. This property could be relevant in antioxidant research .
Mechanism of Action
properties
IUPAC Name |
N-benzyl-2-[(8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)sulfanyl]-N-ethylacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N5O3S/c1-5-27(13-16-9-7-6-8-10-16)21(29)14-32-23-25-18-12-20(31-4)19(30-3)11-17(18)22-24-15(2)26-28(22)23/h6-12H,5,13-14H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTRBVJHJPRIVLP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1)C(=O)CSC2=NC3=CC(=C(C=C3C4=NC(=NN42)C)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N5O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-2-((8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-ethylacetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-(o-tolyloxy)acetamide](/img/structure/B2391394.png)
![Ethyl 2-(2-((3-(2-(4-methylbenzamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)acetate](/img/structure/B2391402.png)
![N-(cyanomethyl)-3-methanesulfonyl-N-propylimidazo[1,5-a]pyridine-1-carboxamide](/img/structure/B2391407.png)
![N-[4-[(2-methyl-1,3-thiazol-4-yl)methylsulfamoyl]phenyl]acetamide](/img/structure/B2391409.png)
![N-(2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)-3-(furan-2-yl)-1H-pyrazole-5-carboxamide](/img/structure/B2391413.png)
